![molecular formula C9H12N2O2 B6245619 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid CAS No. 1369335-39-6](/img/no-structure.png)
3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid
Description
3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid is a chemical compound with the molecular formula C9H12N2O2 . It is a derivative of imidazo[1,2-a]pyridine, a heterocyclic aromatic organic compound .
Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring fused with an imidazole ring, with a carboxylic acid group attached to the 7th carbon and a methyl group attached to the 3rd carbon . The InChI code for this compound is 1S/C9H12N2O2/c1-6-5-10-8-4-7(9(12)13)2-3-11(6)8/h5,7H,2-4H2,1H3,(H,12,13) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 180.21 . It is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid involves the condensation of 2,3-diaminopyridine with ethyl 2-bromoacetate followed by cyclization and subsequent hydrolysis to yield the target compound.", "Starting Materials": [ "2,3-diaminopyridine", "ethyl 2-bromoacetate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 2,3-diaminopyridine is reacted with ethyl 2-bromoacetate in the presence of sodium hydroxide to yield ethyl 2-(2,3-diaminopyridin-4-yl)acetate.", "Step 2: Ethyl 2-(2,3-diaminopyridin-4-yl)acetate is cyclized by heating with hydrochloric acid to yield 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid ethyl ester.", "Step 3: The ethyl ester is hydrolyzed with sodium hydroxide to yield the target compound, 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid.", "Step 4: The product is isolated by extraction with ethyl acetate and subsequent purification by recrystallization." ] } | |
CAS RN |
1369335-39-6 |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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